Cas no 88269-68-5 (Propanoic acid, 2-[(5-chloro-1h-benzimidazol-2-yl)thio]-)

• Product Name: Propanoic acid, 2-[(5-chloro-1h-benzimidazol-2-yl)thio]-
• CAS No: 88269-68-5
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 2680990
• Update Time: 2023-08-07

Propanoic acid, 2-[(5-chloro-1h-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
• 2-(5-chlorobenzimidazol-2-ylthio)propanoic acid
• NSC14188
• propanoic acid, 2-[(5-chloro-1h-benzimidazol-2-yl)thio]-
• STK693860
• SBB018675
• ST4144309
• 2-[(5-chloro-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
• 2-[(5-chloro-3h-benzo[d]imidazol-2-yl)sulfanyl]propanoic acid
• 2-[(5-chloro-1H-1,3-benzimidazol-2-yl)sulfanyl]propanoic acid
• 2-[(5-CHLORO-1H-1,3-BE
• Propanoic acid, 2-[(5-chloro-1h-benzimidazol-2-yl)thio]-

• Inchi： 1S/C10H9ClN2O2S/c1-5(9(14)15)16-10-12-7-3-2-6(11)4-8(7)13-10/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： CIWRHZVULSVWEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)SC(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.2
• Topological Polar Surface Area: 91.3